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Compound of Interest

Compound Name: 1-Phenyldecane

Cat. No.: B1670162

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenyldecane, a linear alkylbenzene, is a valuable intermediate and starting material in a
variety of organic syntheses. Its chemical structure, featuring a long aliphatic chain attached to
a phenyl group, imparts unique properties that are exploited in the synthesis of surfactants,
functionalized aromatic compounds, and other complex organic molecules. This document
provides detailed application notes and experimental protocols for the synthesis of 1-
phenyldecane and its subsequent use in key organic transformations, including Friedel-Crafts
acylation, benzylic oxidation, and sulfonation.

Physical and Chemical Properties of 1-
Phenyldecane

A summary of the key physical and chemical properties of 1-phenyldecane is presented in
Table 1. This data is essential for handling the compound safely and for planning synthetic
procedures.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1670162?utm_src=pdf-interest
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

Molecular Formula CieHz26

Molecular Weight 218.38 g/mol

Appearance Colorless liquid

Melting Point -14 °C

Boiling Point 293 °C

Density 0.856 g/mL at 25 °C

Refractive Index n20/D 1.482

Solubility Insoluble in water; Soluble in common organic
solvents

Stability Stable under normal conditions. Combustible.

Incompatibility Strong oxidizing agents

I. Synthesis of 1-Phenyldecane via Friedel-Crafts
Alkylation

The most common method for synthesizing 1-phenyldecane is the Friedel-Crafts alkylation of
benzene with a suitable C10 alkylating agent, such as 1-decene or 1-chlorodecane, in the
presence of a Lewis acid catalyst.[1]

Reaction Scheme:

Benzene —®» +  —» 1-Decene —® AICls (cat.) —® 1-Phenyldecane

Click to download full resolution via product page

Caption: Synthesis of 1-Phenyldecane via Friedel-Crafts Alkylation.
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Experimental Protocol: Synthesis of 1-Phenyldecane
from Benzene and 1-Decene

This protocol outlines the procedure for the alkylation of benzene with 1-decene using
anhydrous aluminum chloride as the catalyst.

Materials:

e Benzene (anhydrous)

e 1-Decene

e Anhydrous Aluminum Chloride (AICI3)

e Hydrochloric acid (10% aqueous solution)
» Saturated sodium bicarbonate solution

e Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

Dichloromethane (DCM)

Equipment:

Three-necked round-bottom flask

» Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar
e Heating mantle

* Ice bath

e Separatory funnel
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Rotary evaporator

Procedure:

Set up a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture using
drying tubes.

In the flask, suspend anhydrous aluminum chloride (14.7 g, 0.11 mol) in anhydrous benzene
(150 mL).

Cool the mixture in an ice bath with stirring.

Slowly add 1-decene (14.0 g, 0.10 mol) from the dropping funnel to the stirred suspension
over a period of 30 minutes. Maintain the reaction temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Stir for an additional 2 hours.

Quench the reaction by slowly pouring the mixture over 100 g of crushed ice.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with 10% hydrochloric acid (2 x 50 mL), water (50 mL),
saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent (benzene and any remaining DCM) by rotary
evaporation.

Purify the crude product by vacuum distillation to obtain 1-phenyldecane.

Expected Yield: 75-85%

Il. Applications of 1-Phenyldecane in Organic
Synthesis
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1-Phenyldecane serves as a versatile starting material for the synthesis of various
functionalized molecules. The presence of the aromatic ring and the long alkyl chain allows for
selective transformations at different positions.

A. Friedel-Crafts Acylation of 1-Phenyldecane

Friedel-Crafts acylation introduces an acyl group onto the aromatic ring of 1-phenyldecane,
typically in the para position due to the ortho,para-directing effect of the alkyl group and steric
hindrance at the ortho positions.[2] This reaction is a key step in the synthesis of long-chain
aromatic ketones.

1-Phenyldecane —#® +  —» Acetyl Chloridle —® AICls — 4-Decylacetophenone

Click to download full resolution via product page
Caption: Friedel-Crafts Acylation of 1-Phenyldecane.
This protocol describes the acylation of 1-phenyldecane with acetyl chloride.

Materials:

1-Phenyldecane

o Acetyl chloride

e Anhydrous Aluminum Chloride (AICI3)

e Dichloromethane (DCM, anhydrous)

e Hydrochloric acid (10% agueous solution)
» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)
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Procedure:

e In a dry three-necked flask, suspend anhydrous aluminum chloride (13.3 g, 0.10 mol) in 100
mL of anhydrous DCM and cool the mixture in an ice bath.

e Slowly add acetyl chloride (7.85 g, 0.10 mol) to the suspension with stirring.

 In a separate flask, dissolve 1-phenyldecane (21.8 g, 0.10 mol) in 50 mL of anhydrous
DCM.

e Add the 1-phenyldecane solution dropwise to the stirred AlCls/acetyl chloride mixture over
30 minutes, maintaining the temperature below 10 °C.

» After the addition, remove the ice bath and stir the reaction mixture at room temperature for
3 hours.

e Quench the reaction by carefully pouring the mixture into a beaker containing 150 g of
crushed ice and 50 mL of concentrated hydrochloric acid.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer with 10% HCI (2 x 50 mL), water (50 mL), saturated sodium
bicarbonate solution (50 mL), and brine (50 mL).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by
rotary evaporation.

e The crude product can be purified by column chromatography or vacuum distillation to yield
4-decylacetophenone.

Expected Yield: 80-90%

B. Benzylic Oxidation of 1-Phenyldecane

The benzylic position of 1-phenyldecane is susceptible to oxidation, providing a route to
ketones.[3] Strong oxidizing agents like potassium permanganate can be used for this
transformation.
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1-Phenyldecane —® KMnOQOa4, H20, heat —% 1-Phenyl-1-decanone

Click to download full resolution via product page
Caption: Benzylic Oxidation of 1-Phenyldecane.
This protocol details the oxidation of the benzylic carbon of 1-phenyldecane.

Materials:

1-Phenyldecane

Potassium permanganate (KMnQOa)

Sodium bisulfite (NaHSO3)

Dichloromethane (DCM)

Sulfuric acid (10% aqueous solution)
Procedure:

e In a round-bottom flask, dissolve 1-phenyldecane (10.9 g, 0.05 mol) in 100 mL of a 1:1
mixture of water and acetone.

e Heat the solution to 60-70 °C with vigorous stirring.

e Slowly add potassium permanganate (15.8 g, 0.10 mol) in small portions over 1 hour. The
purple color of the permanganate should disappear as the reaction proceeds.

 After the addition is complete, continue heating and stirring for an additional 2 hours, or until
the purple color persists.

o Cool the reaction mixture to room temperature and add a saturated solution of sodium
bisulfite until the brown manganese dioxide precipitate dissolves.

 Acidify the solution with 10% sulfuric acid.
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Extract the product with dichloromethane (3 x 50 mL).

Combine the organic extracts and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the resulting ketone by column chromatography.

Expected Yield: 50-60%

C. Sulfonation of 1-Phenyldecane

Sulfonation of 1-phenyldecane is a critical step in the production of linear alkylbenzene
sulfonate (LAS) surfactants, which are widely used in detergents.[4] The sulfonation introduces
a sulfonic acid group onto the aromatic ring, typically at the para position.

1-Phenyldecane —» + —® SOz —» —» 4-Decylbenzenesulfonic acid

Click to download full resolution via product page
Caption: Sulfonation of 1-Phenyldecane.

This protocol describes the sulfonation of 1-phenyldecane followed by neutralization to form
the sodium salt.

Materials:

1-Phenyldecane

Sulfur trioxide (SO3) or fuming sulfuric acid (oleum)

Sodium hydroxide (NaOH)
e Ice

Procedure:
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» Sulfonation: In a reaction vessel equipped for efficient cooling and stirring, place 1-
phenyldecane (21.8 g, 0.10 mol).

e Cool the 1-phenyldecane to 0-5 °C in an ice-salt bath.

e Slowly add a stoichiometric amount of sulfur trioxide (8.0 g, 0.10 mol) or a slight excess of
fuming sulfuric acid while maintaining the temperature below 10 °C. This reaction is highly
exothermic.

 After the addition is complete, stir the mixture at a low temperature for 1-2 hours.
e Neutralization: Slowly and carefully pour the resulting sulfonic acid mixture onto crushed ice.

o Neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide
solution until the pH is neutral (pH ~7). Keep the mixture cool during neutralization.

e The resulting aqueous solution contains the sodium 4-decylbenzenesulfonate surfactant. The
product can be used as an aqueous solution or isolated by evaporation of the water.

Expected Yield: >95%

Summary of Quantitative Data

The following table summarizes the typical reaction conditions and expected yields for the
described transformations involving 1-phenyldecane.
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. Reactant Catalyst/ Temperat . Expected
Reaction Solvent Time (h) .
s Reagent ure (°C) Yield (%)
Friedel-
Benzene,
Crafts AICl3 Benzene 0-25 25 75-85
_ 1-Decene
Alkylation
. 1-
Friedel-
Phenyldec
Crafts AICl3 DCM 0-25 3.5 80-90
) ane, Acetyl
Acylation )
Chloride
. 1-
Benzylic Water/Acet
T Phenyldec KMnOa4 60-70 3 50-60
Oxidation one
ane
1-
Sulfonation  Phenyldec SOs Neat 0-10 2 >95
ane

Logical Workflow for the Synthesis and Application
of 1-Phenyldecane

The following diagram illustrates the logical progression from the synthesis of 1-phenyldecane
to its application in further synthetic transformations.
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Caption: Workflow: Synthesis to Application of 1-Phenyldecane.

Conclusion

1-Phenyldecane is a key building block in organic synthesis, providing access to a wide range
of valuable compounds. The protocols detailed in this document for its synthesis and
subsequent functionalization via Friedel-Crafts acylation, benzylic oxidation, and sulfonation
offer robust methods for researchers in academia and industry. Careful control of reaction
conditions is crucial for achieving high yields and selectivities in these transformations. The
versatility of 1-phenyldecane ensures its continued importance in the development of new
materials, surfactants, and potential pharmaceutical agents.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1670162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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